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Storage Conditions & Stability Data

The following table summarizes the official storage recommendations for GSK4027 to maintain its stability

and purity [1] [2].

Form Temperature Stability Note

Powder -20°C 3 years Light yellow to yellow solid [1] [2].

Powder 4°C 2 years Light yellow to yellow solid [1] [2].

Solution
(DMSO)

-80°C 6

months

Hygroscopic DMSO impacts solubility; use newly opened

DMSO [1] [2].

Solution
(DMSO)

-20°C 1 month Hygroscopic DMSO impacts solubility; use newly opened

DMSO [1] [2].

Key Note on Solvent: The solubility data is specifically for DMSO. The manufacturer states that

"Hygroscopic DMSO has a significant impact on the solubility of product, please use newly opened DMSO"

to prepare stock solutions [2]. For in vivo studies, formulations can be prepared using mixtures of DMSO,

Tween 80, PEG300, and saline or corn oil [1].
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Experimental Protocols from Literature

To support your experimental design, here are key methodologies used to characterize GSK4027. You can

adapt these protocols for verifying compound activity in your own systems.

1. TR-FRET Binding Assay (Biochemical Activity) [1] This protocol measures direct binding to the PCAF

bromodomain.

Step 1: Use a recombinant GST-tagged PCAF bromodomain (amino acids 719-832).
Step 2: Perform the assay in a 384-well plate format.

Step 3: Use a terbium-labeled anti-GST antibody and a fluorescein-labeled tracer to enable Time-
Resolved Fluorescence Resonance Energy Transfer (TR-FRET) detection.

Step 4: Treat with GSK4027 and calculate the IC50, which can be converted to pIC50 (-log IC50).
The expected pIC50 for PCAF is 7.4 ± 0.11.

2. Cellular Target Engagement (NanoBRET Assay) [1] [3] This protocol confirms that GSK4027 engages

its target in a live-cell context.

Step 1: Use HEK293 cells engineered to express NanoLuc-tagged full-length PCAF and Halo-tagged
histone H3.3.

Step 2: Treat the cells with GSK4027 for a defined period (e.g., 1 to 18 hours).
Step 3: Measure the displacement of the NanoLuc-PCAF from Halo-H3.3 using NanoBRET

technology.
Step 4: The expected IC50 in this cellular assay is approximately 60 nM (pIC50 7.2) [1] [3].

The diagram below illustrates the logical workflow of the Cellular NanoBRET Assay:
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Start NanoBRET Assay

Prepare HEK293 cells expressing
NanoLuc-PCAF & Halo-H3.3

Treat cells with GSK4027

Incubate (e.g., 1-18 hours)

Measure BRET signal
(Displacement of PCAF from H3.3)

Analyze data
(Expected IC50 ~60 nM)

Assay Complete

Click to download full resolution via product page

Frequently Asked Questions

What is the recommended solvent for preparing GSK4027 stock solutions? The manufacturer specifies

DMSO for in vitro stock solutions, with a solubility of approximately 50 mg/mL (132.5 mM) [1] [2]. Always

use fresh, anhydrous DMSO to minimize moisture-related degradation.
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How should I handle GSK4027 if I need to ship it? The product is stable at room temperature for a few

days during ordinary shipping and customs handling [1].

Is there a negative control compound for GSK4027? Yes, GSK4028 is the enantiomeric (S,S) negative

control compound for GSK4027 and should be used to confirm that observed effects are due to specific

target engagement [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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